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Compound of Interest

Compound Name: Lanasol yellow 4G

Cat. No.: B086986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Lanasol
Yellow 4G (C.I. Reactive Yellow 39), a widely used reactive azo dye. Understanding the

solubility of this compound in different solvents is critical for a variety of applications, ranging

from textile dyeing and ink formulation to its potential use in biomedical research and drug

delivery systems. This document presents available quantitative and qualitative solubility data,

details experimental protocols for solubility determination, and provides a visual representation

of the experimental workflow.

Core Concepts in Solubility
The solubility of a substance, in this case, Lanasol Yellow 4G, is defined as the maximum

concentration of the solute that can dissolve in a solvent at a given temperature and pressure

to form a saturated solution. This property is governed by the principle of "like dissolves like,"

where polar solutes tend to dissolve in polar solvents and non-polar solutes in non-polar

solvents. The molecular structure of Lanasol Yellow 4G, a sulfonated azo dye, contains both

polar (sulfonate groups) and less polar (aromatic rings) moieties, leading to a complex solubility

profile across a range of solvents.

Data Presentation: Solubility of Lanasol Yellow 4G
The following table summarizes the known solubility of Lanasol Yellow 4G in various solvents.

It is important to note that while quantitative data for aqueous solutions is available, the
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solubility in many organic solvents is primarily described in qualitative terms within the scientific

literature.

Solvent
Chemical
Formula

Type
Temperature
(°C)

Solubility

Water H₂O Polar Protic 30 100 g/L[1]

Water H₂O Polar Protic 90 100 g/L[2][3]

Ethanol C₂H₅OH Polar Protic Not Specified
Soluble

(qualitative)

Methanol CH₃OH Polar Protic Not Specified
Soluble

(qualitative)

Acetone C₃H₆O Polar Aprotic Not Specified
Soluble

(qualitative)

Dimethyl

Sulfoxide

(DMSO)

(CH₃)₂SO Polar Aprotic Not Specified
Soluble

(qualitative)

Note on Organic Solvents: Quantitative solubility data for Lanasol Yellow 4G in ethanol,

methanol, acetone, and DMSO is not readily available in published literature. However, the

general class of azo dyes exhibits solubility in polar organic solvents.[4] The use of ethanol and

DMSO in formulations containing Lanasol Yellow 4G further suggests its solubility or at least

good miscibility in these solvents.

Experimental Protocols for Solubility Determination
To obtain precise and reliable quantitative solubility data for Lanasol Yellow 4G in various

solvents, a standardized experimental protocol is essential. The following outlines a general

methodology based on the gravimetric method, which is a common and accurate technique.

Principle
A saturated solution of Lanasol Yellow 4G is prepared in the solvent of interest at a specific

temperature. A known volume of the clear, saturated supernatant is then taken, the solvent is
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evaporated, and the mass of the remaining solute is determined.

Materials and Equipment
Lanasol Yellow 4G powder

Solvents of interest (e.g., water, ethanol, methanol, acetone, DMSO)

Analytical balance (± 0.0001 g)

Constant temperature water bath or incubator

Vials or flasks with airtight seals

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE or nylon)

Oven or vacuum desiccator

Procedure
Preparation of Saturated Solution:

Add an excess amount of Lanasol Yellow 4G powder to a series of vials, each containing

a known volume of the respective solvent. The excess solid is crucial to ensure that the

solution reaches saturation.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a constant temperature water bath or incubator set to the desired

temperature (e.g., 25 °C, 37 °C).

Agitate the vials for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Sample Withdrawal and Filtration:
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Allow the vials to stand undisturbed at the constant temperature for a few hours to let the

excess solid settle.

Carefully withdraw a precise volume (e.g., 1.00 mL) of the clear supernatant using a

calibrated pipette. To avoid aspirating solid particles, it is advisable to use a syringe fitted

with a filter.

Solvent Evaporation and Mass Determination:

Transfer the withdrawn sample to a pre-weighed, clean, and dry vial.

Evaporate the solvent completely. For volatile organic solvents, this can be done in a fume

hood at room temperature or in an oven at a temperature below the boiling point of the

solvent and the decomposition temperature of the dye. For water, an oven set at a

moderate temperature (e.g., 60-80 °C) can be used. A vacuum desiccator can also be

employed to facilitate drying.

Once the solvent is completely evaporated, cool the vial to room temperature in a

desiccator to prevent moisture absorption.

Weigh the vial containing the dried Lanasol Yellow 4G residue on an analytical balance.

Calculation of Solubility:

The mass of the dissolved Lanasol Yellow 4G is the difference between the final mass of

the vial with the residue and the initial mass of the empty vial.

The solubility is then calculated using the following formula: Solubility (g/L) = (Mass of

residue (g) / Volume of sample withdrawn (L))

Replicates and Controls:

The experiment should be performed in triplicate for each solvent and temperature to

ensure the reproducibility of the results.

A blank control (solvent without the dye) should be included to account for any non-volatile

impurities in the solvent.
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Mandatory Visualization: Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of Lanasol Yellow 4G.
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Preparation of Saturated Solution

Sampling and Filtration

Analysis

Calculation

Add excess Lanasol Yellow 4G to solvent

Seal vial

Equilibrate at constant temperature with agitation

Allow excess solid to settle

Withdraw known volume of supernatant

Filter the sample

Transfer to a pre-weighed vial

Evaporate solvent completely

Weigh the vial with residue

Calculate mass of residue

Calculate solubility (g/L)

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of Lanasol Yellow 4G.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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